N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H13ClF3N3O2S2/c1-2-24-15(26)14-11(5-6-27-14)23-16(24)28-8-13(25)22-12-7-9(17(19,20)21)3-4-10(12)18/h3-7H,2,8H2,1H3,(H,22,25)
• InChI Key: FVHFWUKCRYCAQB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C17H13ClF3N3O2S2
• Molecular Weight: 447.9 g/mol

Description

The compound is a derivative of 2-chloro-5-(trifluoromethyl)pyridine. Trifluoromethylpyridines are a key structural motif in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests.

Scientific Research Applications

Potent Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Research on compounds similar to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide has shown potential applications as dual inhibitors of key enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in the DNA synthesis pathway, making their inhibitors valuable in the design of anticancer and antimicrobial agents. For instance, a study by Gangjee et al. (2008) introduced compounds that showed potent dual inhibitory activity against human TS and DHFR, suggesting their utility in developing new therapeutic agents [Gangjee, Yibin Qiu, Wei Li, & R. Kisliuk, 2008].

Antitumor Activity of Thienopyrimidine Derivatives

Another significant area of application for compounds with similar structures involves their antitumor activity. Hafez and El-Gazzar (2017) synthesized novel thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity. These compounds demonstrated potent anticancer activity against several human cancer cell lines, highlighting the potential of such molecules in cancer research and treatment [H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017].

Inhibitors of Transcription Factors

Compounds structurally related to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide have been investigated for their role in inhibiting transcription factors such as NF-kappaB and AP-1. These transcription factors are involved in the regulation of genes related to inflammation, cell proliferation, and survival, making their inhibitors valuable for treating various diseases. Palanki et al. (2000) conducted a study that provided insights into the structural-activity relationship of such inhibitors, contributing to the development of compounds with potential therapeutic applications [M. Palanki et al., 2000].